Cas no 179125-68-9 (4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-)
4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-
- (2R,3R)-3-hydroxy-3-methyl-2-(4-methylphenyl)-2H-chromen-4-one
-
- MDL: MFCD31617979
4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D589557-1g |
(2R,3R)-3-hydroxy-3-methyl-2-(p-tolyl)chroman-4-one |
179125-68-9 | 95% | 1g |
$1200 | 2024-08-03 | |
| eNovation Chemicals LLC | D589557-1g |
(2R,3R)-3-hydroxy-3-methyl-2-(p-tolyl)chroman-4-one |
179125-68-9 | 95% | 1g |
$1200 | 2025-02-18 | |
| eNovation Chemicals LLC | D589557-1g |
(2R,3R)-3-hydroxy-3-methyl-2-(p-tolyl)chroman-4-one |
179125-68-9 | 95% | 1g |
$1200 | 2025-02-25 |
4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-
Comprehensive Analysis of 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- (CAS No. 179125-68-9)
The compound 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- (CAS No. 179125-68-9) is a chiral derivative of the benzopyran family, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This chiral benzopyran derivative is characterized by its dihydroxy-methylphenyl substitution pattern, which contributes to its potential applications in drug development and organic synthesis. Researchers are particularly interested in its stereochemistry, as the (2R,3R)-rel- configuration may influence its biological activity and interaction with enzymes or receptors.
In recent years, the demand for chiral intermediates like 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds in medicine. This compound's hydroxy-methylphenyl moiety makes it a candidate for studying structure-activity relationships (SAR) in flavonoid analogs, a topic frequently searched by chemists and pharmacologists. Its CAS No. 179125-68-9 is often queried in databases for detailed physicochemical data, such as solubility, melting point, and spectroscopic properties.
The synthesis of 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- typically involves multi-step organic reactions, including condensation and reduction processes. Its dihydro-3-hydroxy group is critical for hydrogen bonding, a feature explored in molecular docking studies. Given the rising interest in green chemistry, researchers are also investigating eco-friendly catalytic methods to produce this compound, aligning with trends in sustainable pharmaceutical manufacturing.
From a commercial perspective, CAS No. 179125-68-9 is listed in catalogs of specialty chemical suppliers, often under categories like chiral building blocks or flavonoid derivatives. Its applications extend to academic research, where it serves as a model compound for studying stereoselective reactions or as a precursor in the synthesis of more complex molecules. The compound's benzopyran core is a recurring motif in natural products, linking it to broader discussions about bioactive plant metabolites and nutraceuticals.
Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-, ensuring purity and confirming its stereochemical integrity. These methods are frequently highlighted in user queries about quality control for chiral compounds. Additionally, the compound's stability under various pH and temperature conditions is a subject of practical importance for storage and handling protocols.
In summary, 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- (CAS No. 179125-68-9) represents a versatile chiral scaffold with implications in drug discovery and synthetic chemistry. Its structural features and stereochemistry continue to inspire research, making it a relevant topic in both scientific literature and industrial applications.
179125-68-9 (4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)